Cas no 5428-69-3 ( )

• Product Name: &nbsp
• CAS No: 5428-69-3
• MF: C₂₅H₂₇ClN₂O₂
• MW: 422.947085618973
• CID: 940483
• Update Time: 2024-06-13

  Chemical and Physical Properties

Names and Identifiers

• 6,6'-methanediylbis(2-ethoxy-4-methylquinoline)
• Quinoline, 6,6'-methylenebis[2-ethoxy-4-methyl-, monohydrochloride (9CI)
•  

• Inchi： 1S/C25H26N2O2.ClH/c1-5-28-24-11-16(3)20-14-18(7-9-22(20)26-24)13-19-8-10-23-21(15-19)17(4)12-25(27-23)29-6-2;/h7-12,14-15H,5-6,13H2,1-4H3;1H
• InChI Key： PZEUNHICFHJAQX-UHFFFAOYSA-N
• SMILES： CC1=CC(OCC)=NC2=CC=C(CC3=CC=C4N=C(OCC)C=C(C)C4=C3)C=C12.Cl

Computed Properties

• Exact Mass: 386.19958
• Monoisotopic Mass: 421.168281
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 471
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.2

Experimental Properties

• Density: 1.146
• Boiling Point: 551.6°C at 760 mmHg
• Flash Point: 193.4°C
• Refractive Index: 1.628
• PSA: 44.24
• LogP: 6.59000